Cas no 37744-85-7 (Phosphorodithioic acid,S-[2-(methylamino)-2-oxoethyl] O,O-bis(1-methylethyl) ester (9CI))

• Product Name: Phosphorodithioic acid,S-[2-(methylamino)-2-oxoethyl] O,O-bis(1-methylethyl) ester (9CI)
• CAS No: 37744-85-7
• MF: C₉H₂₀NO₃PS₂
• MW: 285.363760948181
• CID: 308513
• PubChem ID: 216831
• Update Time: 2025-04-19

Phosphorodithioic acid,S-[2-(methylamino)-2-oxoethyl] O,O-bis(1-methylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-[2-(methylamino)-2-oxoethyl] O,O-bis(1-methylethyl) ester (9CI)
• 2-di(propan-2-yloxy)phosphinothioylsulfanyl-N-methylacetamide
• BRN 1794925
• DTXSID90191193
• 37744-85-7
• Phosphorodithioic acid, O,O-bis(1-methylethyl) S-(2-(methylamino)-2-oxoethyl) ester
• O,O-Diisopropyl S-(N-methylcarbamoylmethyl) phosphorodithioate

• Inchi： 1S/C9H20NO3PS2/c1-7(2)12-14(15,13-8(3)4)16-6-9(11)10-5/h7-8H,6H2,1-5H3,(H,10,11)
• InChI Key： WVJOTNPJRHZNFB-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)P(OC(C)C)(OC(C)C)=S

Computed Properties

• Exact Mass: 285.0624
• Monoisotopic Mass: 285.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.176
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.513
• PSA: 47.56
• LogP: 4.03100